Cas no 665-66-7 (Amantadine hydrochloride)

• Product Name: Amantadine hydrochloride
• CAS No: 665-66-7
• MF: C₁₀H₁₈ClN
• MW: 187.7096
• MDL: MFCD00074723
• CID: 39476
• PubChem ID: 64150
• Update Time: 2025-11-02

Amantadine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Adamantanamine hydrochloride
• 1-Aminoadamantane hydrochloride
• Amantadine hydrochloride
• AMANTADINE HCL
• 1-Adamantylamine hydrochloride
• Adamantanaminehydrochloride
• 1-adamantamine hydrochloride
• Adekin
• Amazolon
• exp105-1
• Lysovir
• Mantadan
• Mantadix
• Midantan
• virasol
• Virofral
• Nicotine hydrochloride
• NSC 83653
• Tricyclo[3.3.1.13,7]decan-1-amine hydrochloride
• Symmetrel
• Mydantane
• Midantane
• adamantan-1-amine hydrochloride
• Adamantanamine hydrochloride
• Trivaline
• Influenol
• Viregyt
• Amantan
• Virosol
• Adamantylamine hydrochloride
• Aminoadamantane hydrochloride
• Adamantine hydrochloride
• 1-Adamantanamine, hydrochloride
• Amantadine (hydrochloride)
• 1-Adamantanamine HCl
• EXP 105-1
• Tri
• Q27105739
• BCP11857
• Osmolex er
• Gocovri (TN)
• Osmolex
• s2451
• J-650095
• Symmetrel (TN)
• AMANTADINE HYDROCHLORIDE [MART.]
• SMR001370746
• BA166177
• MLS002153257
• HMS1920A19
• Nurelin
• UNII-M6Q1EO9TD0
• 1-Aminoadamantane hydrochloride; 1-Adamantanamine hydrochloride; 1-Adamantylamine hydrochloride
• Osmolex er (TN)
• MLS003899199
• Z1522567174
• SR-01000075353-1
• Amantadine hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
• AMANTADINE HYDROCHLORIDE [JAN]
• tricyclo(3.3.1.1(3,7))decan-1-aminium chloride
• EN300-17255
• EINECS 211-560-2
• SMR000059204
• AMANTADINE HYDROCHLORIDE (USP MONOGRAPH)
• SPECTRUM1500110
• EU-0100004
• 665-66-7 (HCL)
• AKOS015900347
• NCGC00093531-02
• Q-200621
• NSC-755860
• Amantadine hydrochloride (JP18/USP)
• Adamine
• 1-Adamantanamine hydrochloride;1-Adamantylamine hydrochloride;1-Aminoadamantane hydrochloride
• AMANTADINE HYDROCHLORIDE [EP MONOGRAPH]
• Adamin
• Hydrochloride, Amantadine
• HB0109
• LP00004
• Tricyclo[3.3.1.13,7]decan-1-amine, hydrochloride
• WLN: L66 B6 A B- C 1B ITJ BZ &GH
• DA-49142
• Tricyclo[3.3.1.1 3,7]decan-1-amine hydrochloride
• MFCD00074723
• AMANTADINE HYDROCHLORIDE [WHO-DD]
• CHEBI:2619
• NCGC00093531-03
• A0588
• AMANTADINE HYDROCHLORIDE [VANDF]
• 1-Aminoadamantene hydrochloride
• STR01017
• CHEMBL1569
• 1-aminoada- mantane hydrochloride
• AMANTADINE HYDROCHLORIDE [USAN]
• NSC83653
• Cerebramed
• Adamantamine hydrochloride
• AMANTADINE HYDROCHLORIDE (USP-RS)
• (3R,5S,7s)-Adamantan-1-amine hydrochloride
• NCGC00093531-01
• 665-66-7
• ADS-5101
• AKOS015951188
• F3111-1111
• SR-01000075353
• Exp-105-1
• adamantan-1-aminehydrochloride
• GP 38026
• Amantadine hydrochloride (Symmetrel)
• adamantan-1-amine;hydrochloride
• AMANTADINE HYDROCHLORIDE (EP MONOGRAPH)
• Mantadine
• Tricyclo[3.3.1.13, hydrochloride
• Tricyclo(3.3.1.13,7)decan-1-amine, hydrochloride
• AI3-52211
• Amantadine hydrochloride, European Pharmacopoeia (EP) Reference Standard
• CCG-38899
• NSC-83653
• NCGC00093531-04
• NCGC00260689-01
• ADS-5102
• AC-8689
• Amantadine hydrochloride (USAN:USP:JAN)
• Tricyclo(3.3.1.1(sup 3,7))decan-1-amine, hydrochloride
• D00777
• adamantan-1-aminium chloride
• AMANTADINE HYDROCHLORIDE [MI]
• A 1260
• NS00078402
• EC 211-560-2
• NC00489
• M6Q1EO9TD0
• Tricyclo(3.3.1.13,7)decan-1-amine, hydrochloride (1:1)
• Hofcomant
• J-650235
• Tricyclo(3.3.1.13,7)dec-1-ylamine monohydrochloride
• Tox21_500004
• Amantadine hydrochloride, United States Pharmacopeia (USP) Reference Standard
• MLS000028731
• N04BB01
• C07939
• C10H17N.HCl
• AMANTADINE HYDROCHLORIDE [ORANGE BOOK]
• DTXSID50874031
• NSC755860
• 1-Aminoadamantene hydrochlorid
• AMANTADINE HYDROCHLORIDE (MART.)
• SCHEMBL40713
• WOLHOYHSEKDWQH-SOVZANNPSA-N
• Pharmakon1600-01500110
• AMANTADINE HYDROCHLORIDE [USP MONOGRAPH]
• F15409
• Opera_ID_671
• adamantyl amine hydrochloride
• HY-B0402A
• Symadine
• AMANTADINE HYDROCHLORIDE [USP-RS]
• SW219892-1
• Amantadine hydrochloride [USAN:USP:JAN]

• MDL： MFCD00074723
• Inchi： 1S/C10H17N.ClH/c11-10-4-7-1-8(5-10)3-9(2-7)6-10;/h7-9H,1-6,11H2;1H
• InChI Key： WOLHOYHSEKDWQH-UHFFFAOYSA-N
• SMILES： Cl[H].N([H])([H])C12C([H])([H])C3([H])C([H])([H])C([H])(C([H])([H])C([H])(C3([H])[H])C1([H])[H])C2([H])[H]
• BRN： 4198854

Computed Properties

• Exact Mass: 187.11300
• Monoisotopic Mass: 187.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: White crystalline powder. Odourless.
• Density: 1.0276 (rough estimate)
• Melting Point: 300 ºC
• Boiling Point: 308.63°C (rough estimate)
• Flash Point: 96℃
• Refractive Index: 1.6100 (estimate)
• Solubility: H2O: 50 mg/mL
• Water Partition Coefficient: dissolution
• PSA: 26.02000
• LogP: 3.41620
• Merck: 14,374
• Sensitiveness: Hygroscopic
• Solubility: It is soluble in water, methanol and ethanol, slightly soluble in acetic acid and chloroform, and almost insoluble in benzene, ether and petroleum ether.

Amantadine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22; S36/37; S36
• RTECS：AU4375000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Toxicity：LD50 orally in mice, rats: 700, 1275 mg/kg (Vernier)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Amantadine hydrochloride

Comprehensive Guide to Amantadine Hydrochloride (CAS No. 665-66-7): Properties, Applications, and Market Insights

Amantadine hydrochloride (CAS No. 665-66-7) is a well-known antiviral and antiparkinsonian agent with a broad spectrum of applications in modern medicine. This white crystalline powder, chemically known as 1-adamantanamine hydrochloride, has garnered significant attention due to its unique pharmacological properties. The compound's molecular formula is C₁₀H₁₇N·HCl, and it exhibits excellent solubility in water, making it suitable for various pharmaceutical formulations.

The mechanism of action of amantadine HCl involves interference with viral uncoating and modulation of dopamine release in the brain. Recent studies have explored its potential in treating influenza A virus infections and Parkinson's disease symptoms, particularly in managing drug-induced extrapyramidal reactions. Researchers are particularly interested in its ability to block the M2 ion channel of influenza A viruses, which prevents viral replication.

In the current pharmaceutical landscape, amantadine hydrochloride uses extend beyond its traditional applications. With the global focus on neurological disorders treatment and antiviral therapies, this compound has seen renewed interest. Many healthcare professionals are investigating its potential as an adjunct therapy for fatigue management in multiple sclerosis patients, showing promising results in clinical trials.

The synthesis of CAS 665-66-7 typically involves the reaction of amantadine free base with hydrochloric acid, resulting in the stable hydrochloride salt form. This conversion enhances the compound's bioavailability and makes it more suitable for oral administration. Pharmaceutical manufacturers pay close attention to the purity specifications, with most commercial products meeting or exceeding 99% purity standards for medicinal use.

Market analysis shows growing demand for amantadine HCl API (Active Pharmaceutical Ingredient) in both developed and emerging markets. The compound's relatively simple synthesis route and established safety profile make it an attractive option for generic drug manufacturers. Recent patent expirations have further stimulated production, with Asia emerging as a significant manufacturing hub for this pharmaceutical intermediate.

From a clinical perspective, amantadine hydrochloride dosage typically ranges from 100mg to 200mg daily, depending on the indication. For influenza prophylaxis, lower doses are generally sufficient, while neurological applications often require higher therapeutic levels. Medical professionals emphasize the importance of gradual dose titration to minimize potential side effects such as dizziness or insomnia.

Quality control of amantadine hydrochloride powder involves rigorous testing for impurities, residual solvents, and crystalline structure. Advanced analytical techniques like HPLC, GC, and X-ray diffraction ensure batch-to-batch consistency. Regulatory agencies worldwide, including the FDA and EMA, have established strict guidelines for the manufacturing and quality assurance of this pharmaceutical compound.

Recent pharmacological research has explored novel applications of amantadine HCl beyond its traditional uses. Studies suggest potential benefits in neuroprotection and cognitive enhancement, particularly in age-related neurological conditions. The compound's ability to modulate NMDA receptor activity has sparked interest in its potential for treating certain psychiatric disorders, though more clinical evidence is needed.

The global amantadine hydrochloride market is projected to grow steadily, driven by increasing awareness of neurological disorders and the ongoing need for effective antiviral medications. Pharmaceutical companies are investing in improved formulations, including extended-release versions that maintain therapeutic levels while reducing dosing frequency. These developments are particularly relevant in geriatric populations where medication adherence is crucial.

Storage and handling of CAS 665-66-7 require standard pharmaceutical precautions. The compound should be kept in tightly sealed containers, protected from light and moisture, at controlled room temperature. While not classified as hazardous under normal handling conditions, proper laboratory practices should always be followed during formulation and manufacturing processes.

From a therapeutic standpoint, amantadine hydrochloride side effects are generally mild and reversible when properly managed. Common adverse reactions may include nausea, dry mouth, or mild central nervous system effects. However, the risk-benefit ratio remains favorable for approved indications, especially when considering its potential to improve quality of life in Parkinson's patients.

The future of amantadine HCl research appears promising, with several ongoing clinical trials investigating its potential in new therapeutic areas. Particularly interesting is its possible role in neuroinflammatory conditions and as part of combination therapies for complex neurological disorders. The scientific community continues to explore the full spectrum of this versatile compound's pharmacological activities.

In conclusion, amantadine hydrochloride (665-66-7) remains an important pharmaceutical agent with diverse medical applications. Its established efficacy in viral infections and movement disorders, combined with emerging research into new therapeutic potentials, ensures its continued relevance in modern medicine. As research progresses, we may discover even broader applications for this fascinating compound in neurological and antiviral therapies.